molecular formula C12H16N2 B1627525 1-Phenyloctahydropyrrolo[3,4-B]pyrrole CAS No. 128758-05-4

1-Phenyloctahydropyrrolo[3,4-B]pyrrole

Cat. No.: B1627525
CAS No.: 128758-05-4
M. Wt: 188.27 g/mol
InChI Key: LCNJZWFCHJIHFG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Phenyloctahydropyrrolo[3,4-B]pyrrole is a useful research compound. Its molecular formula is C12H16N2 and its molecular weight is 188.27 g/mol. The purity is usually 95%.
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Properties

CAS No.

128758-05-4

Molecular Formula

C12H16N2

Molecular Weight

188.27 g/mol

IUPAC Name

1-phenyl-3,3a,4,5,6,6a-hexahydro-2H-pyrrolo[2,3-c]pyrrole

InChI

InChI=1S/C12H16N2/c1-2-4-11(5-3-1)14-7-6-10-8-13-9-12(10)14/h1-5,10,12-13H,6-9H2

InChI Key

LCNJZWFCHJIHFG-UHFFFAOYSA-N

SMILES

C1CN(C2C1CNC2)C3=CC=CC=C3

Canonical SMILES

C1CN(C2C1CNC2)C3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

7.6 g (31.6 mmol) of ethyl 2-phenyl-2,7-diazabicyclo [3.3.0]octane-7-carboxylate are heated under reflux overnight with 50 ml of concentrated hydrochloric acid. The mixture is concentrated, the residue is taken up in 50 ml of 10% strength sodium hydroxide solution and the mixture is extracted five times using 50 ml of chloroform each time. The extracts are dried over potassium carbonate and concentrated, and the residue is distilled.
Name
ethyl 2-phenyl-2,7-diazabicyclo [3.3.0]octane-7-carboxylate
Quantity
7.6 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step Two

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